BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: The Mechanism of
Action of Dimethyl Tetradecanedioate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

A comprehensive review of the available scientific literature reveals a significant gap in the
understanding of the mechanism of action of dimethyl tetradecanedioate in the context of
human health and pharmacology. Despite its availability from various chemical suppliers and its
classification as a dicarboxylic acid ester, there is a notable absence of published research
detailing its specific molecular targets, signaling pathways, or overall mechanism of action
within biological systems relevant to drug development.

This technical guide aims to provide a thorough overview of the currently available information
on dimethyl tetradecanedioate, while also highlighting the areas where data is critically
lacking. This information is intended for researchers, scientists, and drug development
professionals who may be considering this compound for further investigation.

Chemical and Physical Properties

To provide a foundational understanding of the compound, the following table summarizes its
key chemical and physical properties.
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Property Value Source
CAS Number 5024-21-5 [1]
Molecular Formula C16H3004 [1]
Molecular Weight 286.41 g/mol [1]
IUPAC Name dimethyl tetradecanedioate [1]

Tetradecanedioic acid,
dimethyl ester; 1,14-

Synonyms ) ) ) [1]
Dodecanedicarboxylic acid

dimethyl ester

Current Applications and Mentions in Literature

Dimethyl tetradecanedioate is commercially available and is primarily used as a research
chemical. Some suppliers note its potential applications as a pharmaceutical intermediate, in
the cosmetics industry for its moisturizing and lubricating properties, and as a food additive to
enhance taste and stability.

Notably, the PubChem database indicates that dimethyl tetradecanedioate has been reported
in the Comstock mealybug (Pseudococcus comstocki).[1] This suggests a potential role for the
compound in insect biology, possibly as a pheromone or a related signaling molecule.

However, this finding does not directly translate to a mechanism of action in mammals.

Absence of Mechanism of Action Data

A systematic search of prominent scientific databases, including PubMed, Scopus, and Google
Scholar, did not yield any studies that specifically investigate the mechanism of action of
dimethyl tetradecanedioate in mammalian systems. Consequently, there is no information
available on:

e Molecular Targets: The specific proteins, enzymes, receptors, or other biomolecules with
which dimethyl tetradecanedioate interacts to elicit a biological response.

» Signaling Pathways: The intracellular signaling cascades that may be modulated by this
compound.
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e Pharmacodynamics: The relationship between the concentration of the compound and its
observed effect.

e Pharmacokinetics: The absorption, distribution, metabolism, and excretion (ADME) profile of
the compound.

o Quantitative Biological Data: There is no publicly available data on the potency (e.g., ICso,
ECso) or efficacy of dimethyl tetradecanedioate in any biological assay relevant to drug
development.

o Experimental Protocols: Due to the lack of published studies, there are no established
experimental protocols for investigating the biological effects of this compound.

Visualization of Known Information

Given the absence of data on signaling pathways or experimental workflows related to the
mechanism of action of dimethyl tetradecanedioate, it is not possible to generate the
requested diagrams.

Conclusion and Future Directions

In conclusion, while dimethyl tetradecanedioate is a known chemical entity with some
industrial applications, its mechanism of action in a biological context remains uncharacterized.
For researchers and drug development professionals, this represents both a challenge and an
opportunity. The lack of existing data means that any investigation into its biological effects
would be novel and could potentially uncover new therapeutic applications.

Future research should focus on initial screening to identify any potential biological activity. This
could include:

o High-throughput screening (HTS) against a panel of known drug targets.

e Phenotypic screening in various cell-based assays to identify any effects on cell viability,
proliferation, or other cellular functions.

« In vivo studies in model organisms to assess its overall physiological effects and potential
toxicity.
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Until such foundational research is conducted and published, a detailed technical guide on the
mechanism of action of dimethyl tetradecanedioate cannot be comprehensively compiled.
The scientific community is encouraged to explore the potential of this and other understudied
chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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